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Compound of Interest

Compound Name: Bopindolol Malonate

CAS No.: 82857-38-3

Cat. No.: B1667370

Get Quote

Executive Summary & Risk Profile
Bopindolol Malonate is a potent, non-selective beta-adrenergic antagonist with intrinsic

sympathomimetic activity (ISA). While its acute oral toxicity (LD50 ~824 mg/kg in rats)

classifies it as Harmful rather than Fatal, this metric is deceptive for laboratory researchers.

The Critical Safety Distinction: The primary risk in a laboratory setting is not acute lethality, but

pharmacological activation. As a potent drug substance, airborne concentrations far below the

toxic threshold can induce significant physiological effects, including bradycardia, hypotension,

and bronchospasm (particularly in asthmatics).

We treat Bopindolol Malonate as an Occupational Exposure Band (OEB) 4 compound. This

requires high containment strategies, prioritizing engineering controls over simple PPE.

Physicochemical Hazard Data
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Parameter Value Operational Implication

CAS Number 82857-38-3
Unique identifier for inventory

tracking.

Molecular Weight 484.5 g/mol

High MW suggests lower

volatility, but dust remains a

risk.

Physical State White/Off-white Powder
High Risk: Aerosolization

during weighing.

Solubility Soluble in DMSO, Methanol
Skin absorption risk increases

when solubilized.

Target Organs Heart, Lungs (Bronchi)
Monitor for dizziness,

shortness of breath.

Risk Assessment Logic
Effective safety is not about memorizing rules; it is about understanding the flow of risk. The

following logic diagram illustrates how we determine the necessary controls based on the state

of the chemical.
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Figure 1: Risk Assessment Logic Flow. Note that engineering controls (HEPA filtration) are the

primary defense against powder inhalation, while PPE is the primary defense against liquid

splashes.

Personal Protective Equipment (PPE) Matrix
Do not rely on "standard lab PPE." Use this tiered approach based on the specific operation.
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PPE Component
Tier 1: Low Energy(Closed
vial transport, microscopy)

Tier 2: High Energy / Open

Handling(Weighing,
Solubilization, Syringe
filtration)

Respiratory
Surgical Mask (Product

protection only)

N95 Minimum; P100 or PAPR

recommended if outside a

certified fume hood.

Ocular
Safety Glasses with side

shields

Chemical Splash Goggles (fit

over glasses).

Dermal (Hand) Single Nitrile Gloves (0.11 mm)

Double Nitrile Gloves (Outer:

0.11mm, Inner: 0.08mm).

Change immediately upon

splash.

Dermal (Body)
Standard Lab Coat

(Cotton/Poly)

Tyvek® Sleeves or Disposable

Lab Gown (impervious front).

Engineering General Lab Ventilation

Chemical Fume Hood (Face

velocity 80-100 fpm) or Glove

Box.

Operational Protocol: Weighing & Solubilization
The moment of highest risk is transferring the dry powder to the balance. Static electricity can

cause the powder to "jump" and aerosolize.

Step-by-Step Methodology
Preparation:

Activate the Fume Hood. Verify flow alarm is silent.

Place a static-dissipative mat or wipe down the balance area with an anti-static wipe.

Don Tier 2 PPE (Double gloves, goggles, N95/P100).

Weighing (The "Tare-First" Method):
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Why: Minimizes open container time.

Tare the receiving vial (with lid) before opening the source container.

Open the Bopindolol source container inside the hood, at least 6 inches from the sash.

Use a disposable spatula. Transfer gently to avoid dust generation.

Critical: If powder spills on the balance, do not blow it off. Wipe with a damp tissue

(methanol-moistened) to solubilize and capture it.

Solubilization:

Add solvent (e.g., DMSO) to the vial immediately after weighing.

Cap tightly and vortex.

Scientific Insight: Once in solution, the inhalation risk drops near zero, but the permeation

risk (skin absorption) increases. DMSO is a penetrant carrier; it will drag the Bopindolol

through your gloves if spilled.

Decontamination:

Wipe the exterior of the vial with ethanol/methanol before removing it from the hood.

Dispose of the outer pair of gloves as hazardous waste inside the hood.

Emergency Response & Exposure Management
In the event of exposure, rapid action is required to prevent systemic beta-blockade.
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Exposure Incident

Identify Route

Skin/Eye Contact Inhalation/Ingestion

1. Remove Clothing
2. Flush 15 mins
3. Do NOT scrub

1. Move to Fresh Air
2. Do NOT induce vomiting

3. 911 / Medical Support

Medical Monitoring:
Bradycardia, Hypotension

Clinical Intervention:
Glucagon / Atropine
(Clinical Staff Only)

If symptomatic

Click to download full resolution via product page

Figure 2: Emergency Response Workflow. Immediate removal of the agent is the priority.

Medical monitoring focuses on cardiovascular stability.

First Aid Specifics:

Ingestion: Do NOT induce vomiting. The risk of aspiration pneumonia combined with beta-

blockade is severe.

Antidote Note: While researchers should not self-medicate, emergency responders should

be informed that this is a Beta-Blocker. Glucagon is the standard antidote for severe toxicity
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[1].

Disposal & Environmental Safety
Bopindolol Malonate is an active pharmaceutical ingredient (API) and must not enter the

water supply.[1]

Solid Waste: Collect vials, contaminated gloves, and spatulas in a dedicated "Cytotoxic/API"

waste stream (usually a blue or white bin, distinct from biohazard).

Liquid Waste: Collect in a dedicated carboy labeled "Beta-Blocker Solutions." Do not mix

with oxidizers.[2]

Destruction: The only validated disposal method is High-Temperature Incineration (>1000°C)

to ensure complete thermal decomposition of the malonate salt and the indole ring structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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